Cas no 2035018-67-6 (3-{1-[(2E)-3-(pyridin-3-yl)prop-2-enoyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-{1-[(2E)-3-(pyridin-3-yl)prop-2-enoyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one
• CAS No: 2035018-67-6
• MF: C₂₁H₂₀N₄O₂
• MW: 360.409104347229
• CID: 5468096
• Update Time: 2025-06-03

3-{1-[(2E)-3-(pyridin-3-yl)prop-2-enoyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1-(3-(pyridin-3-yl)acryloyl)piperidin-3-yl)quinazolin-4(3H)-one
• 3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]quinazolin-4-one
• 3-{1-[(2E)-3-(pyridin-3-yl)prop-2-enoyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C21H20N4O2/c26-20(10-9-16-5-3-11-22-13-16)24-12-4-6-17(14-24)25-15-23-19-8-2-1-7-18(19)21(25)27/h1-3,5,7-11,13,15,17H,4,6,12,14H2/b10-9+
• InChI Key： FPLUCQAJSNGOLT-MDZDMXLPSA-N
• SMILES： O=C(/C=C/C1C=NC=CC=1)N1CCCC(C1)N1C=NC2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 360.15862589 g/mol
• Monoisotopic Mass: 360.15862589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 360.4
• XLogP3: 2
• Topological Polar Surface Area: 65.9

Additional information on 3-{1-[(2E)-3-(pyridin-3-yl)prop-2-enoyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one

Comprehensive Analysis of 3-{1-[(2E)-3-(pyridin-3-yl)prop-2-enoyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one (CAS No. 2035018-67-6)

The compound 3-{1-[(2E)-3-(pyridin-3-yl)prop-2-enoyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one (CAS No. 2035018-67-6) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a piperidine core with a quinazolinone scaffold, linked via an α,β-unsaturated carbonyl moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibitory activity, which aligns with current trends in targeting signal transduction pathways for cancer and inflammatory diseases.

Recent studies highlight the growing demand for small-molecule inhibitors with improved selectivity and bioavailability. The presence of both pyridine and quinazolinone rings in this compound suggests potential interactions with ATP-binding sites of kinases, a hot topic in precision medicine. Computational modeling indicates that the (2E)-3-(pyridin-3-yl)prop-2-enoyl group may enhance binding affinity through hydrogen bonding and π-π stacking, addressing common challenges in drug-target engagement.

From a synthetic perspective, the CAS No. 2035018-67-6 compound offers opportunities for structure-activity relationship (SAR) optimization. Medicinal chemists are exploring modifications to the piperidin-3-yl or dihydroquinazolin-4-one segments to fine-tune pharmacokinetic properties. Such efforts resonate with the pharmaceutical industry's focus on fragment-based drug design and lead compound development, frequently searched topics in AI-driven drug discovery platforms.

The compound's potential extends beyond oncology. Its heterocyclic architecture is being investigated for neuroprotective and antiviral applications, reflecting broader interest in multi-target therapeutics. Analytical techniques like LC-MS and NMR confirm its stability under physiological conditions, a critical factor for preclinical development. These attributes position it as a versatile scaffold in hit-to-lead campaigns.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 3-{1-[(2E)-3-(pyridin-3-yl)prop-2-enoyl]piperidin-3-yl}-3,4-dihydroquinazolin-4-one remains an active research area. With increasing regulatory emphasis on green chemistry, synthetic routes minimizing hazardous byproducts are prioritized. This aligns with industry searches for sustainable synthesis methods and biodegradable intermediates.

In conclusion, CAS No. 2035018-67-6 represents a compelling case study in modern drug discovery. Its multi-cyclic framework and hydrogen-bond acceptors address key challenges in bioavailability and target selectivity, while its synthetic tractability supports rapid analogue generation. As the scientific community continues to explore kinase modulation and polypharmacology, this compound is poised to remain a focal point in translational research.